Cas no 172889-26-8 (PP1)
PP1 structure
Product Name:PP1
CAS No:172889-26-8
MF:C16H19N5
MW:281.355562448502
MDL:MFCD01076570
CID:825025
PubChem ID:329819992
Update Time:2024-11-01
PP1 Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butyl)-3-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- PP1
- 1-(tert-butyl)-3-(4-methylphenyl)pyrazolo[5,4-d]pyrimidine-4-ylamine,
- 4-Amino-1-tert-butyl-3-(4-methylphenyl)pyrazolo[3,4-d]pyrimidine
- PP1 (PP-1, AGL 1872)
- PP1 (Src Inhibitor)
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine (1-(1,1-dimethylethyl)-3-(4-methylphenyl)
- 1-tert-butyl-3-(4-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
- 4-Amino-5-(methylphenyl)-7-(t-butyl)pyrazolo-(3,4-d)pyrimidine
- AGL 1872
- EI 275
- PP-1
- Abscisic acid insensitive 2
- PP 1 (enzyme inhibitor)
- PP1 Base
- PP1 (AGL 1872)
- AGL 1872,EI 275
- Src Inhibitor, PP1
- 1-tert-butyl-3-p-tolyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- PP 1
- 1-tert-butyl-3-(4-methylphenyl)-1h-pyrazolo[3,4-d]pyrimidin-4-amine
- 1-ter-butyl-3-p-tolyl-1h-pyrazolo[3,4-d]pyrimidin-4-ylamine
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,1-(1,1-dimethylethyl)-3-(4-methylphenyl)-
- C16H19N5
- 1-(1,1-DIMETHYLETHYL)-1-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4
- HMS3652F20
- KBioSS_000374
- 1-(1,1-Dimethylethyl)-3-(4-methylphenyl)-1H-pyrazolo(3,4-d)pyrimidin-4-amine
- 1-tert-butyl-3-(4-methylphenyl)pyrazolo[4,5-e]pyrimidin-4-amine
- KBio3_000727
- BRD-K47598052-001-14-1
- 4fev
- Oprea1_734810
- KBio2_000374
- 172889-26-8
- SCHEMBL407934
- Q27088427
- Kinome_2004
- 1H-Pyrazolo(3,4-d)pyrimidin-4-amine, 1-(1,1-dimethylethyl)-3-(4-methylphenyl)-
- CBiol_001915
- NS00068894
- Bio2_000357
- EX-A344
- PP1, >=98% (HPLC)
- 1-(1,1-DIMETHYLETHYL)-1-(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE
- GTPL8836
- KUC105857N
- AC-32819
- SA2ND7EHY4
- BSPBio_001034
- 1-(tert-butyl)-3-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- HMS3403D15
- BCP07604
- 12L-341S
- Bio1_000201
- HMS3676M08
- Bio1_000690
- MB01692
- HY-13804
- BMK1-C12
- MLS000326642
- BRD-K47598052-001-15-8
- Bio1_001179
- KBio2_002942
- J-010857
- CS-1662
- NCGC00163376-02
- BRD-K47598052-001-06-7
- AKOS005080619
- KBioGR_000374
- SMR000179220
- IDI1_002112
- HMS1990D15
- Src Inhibitor, PP1 - CAS 172889-26-8
- BDBM25116
- HMS3673K19
- HMS1362D15
- HMS3742E09
- AGL 1872;EI 275
- AGL-1872
- QTL1_000067
- pp1?
- SW220208-1
- ksc-8-189
- 1-(1,1-Dimethylethyl)-3-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine; AGL 1872; PP1;
- Bio2_000837
- CHEMBL306380
- BCBcMAP01_000234
- PP-1 (enzyme inhibitor)
- DTXSID60274306
- ZVPDNRVYHLRXLX-UHFFFAOYSA-N
- CCG-100628
- MFCD01076570
- cid_1400
- UNII-SA2ND7EHY4
- EI-275
- BRD-K47598052-001-04-2
- DB01809
- HB1334
- NCGC00163376-03
- HMS3267F12
- HMS3412M08
- NCGC00163376-14
- M02255
- BiomolKI_000024
- HMS1792D15
- KBio2_005510
- HMS2191A04
- 1-tert-butyl-3-(p-tolyl)pyrazolo[3,4-d]pyrimidin-4-amine
- BiomolKI2_000032
- PYRAZOLOPYRIMIDINE 1
- KBio3_000728
- VU0205191-1
- NCGC00163376-01
- 4-Amino-5-(methylphenyl)-7-(tert.butyl)pyrazolo-(3,4-d)pyrimidine
- s7060
-
- MDL： MFCD01076570
- Inchi： 1S/C16H19N5/c1-10-5-7-11(8-6-10)13-12-14(17)18-9-19-15(12)21(20-13)16(2,3)4/h5-9H,1-4H3,(H2,17,18,19)
- InChI Key： ZVPDNRVYHLRXLX-UHFFFAOYSA-N
- SMILES： N1(C2C(=C(N)N=CN=2)C(C2C=CC(C)=CC=2)=N1)C(C)(C)C
Computed Properties
- Exact Mass: 281.16400
- Monoisotopic Mass: 281.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6
- XLogP3: 2.8
Experimental Properties
- Color/Form: Gray white to gray solid
- Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 205-207°C
- Boiling Point: 478.8°C at 760 mmHg
- Flash Point: 243.4°C
- Refractive Index: 1.652
- Solubility: Insuluble (8.7E-3 g/L) (25 ºC),
- PSA: 69.62000
- LogP: 3.72010
PP1 Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PP1 Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
PP1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC5007-100 mg |
pp1 |
172889-26-8 | >98% | 100mg |
$400.0 | 2022-02-28 | |
| DC Chemicals | DC5007-250 mg |
pp1 |
172889-26-8 | >98% | 250mg |
$750.0 | 2022-02-28 | |
| DC Chemicals | DC5007-1 g |
pp1 |
172889-26-8 | >98% | 1g |
$1500.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MH006-20mg |
PP1 |
172889-26-8 | 95+% | 20mg |
2602.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MH006-10mg |
PP1 |
172889-26-8 | 95+% | 10mg |
1965CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MH006-1mg |
PP1 |
172889-26-8 | 95+% | 1mg |
474CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MH006-50mg |
PP1 |
172889-26-8 | 95+% | 50mg |
6618CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MH006-5mg |
PP1 |
172889-26-8 | 95+% | 5mg |
1156CNY | 2021-05-07 | |
| TRC | A602980-1mg |
4-Amino-1-tert-butyl-3-(4-methylphenyl)pyrazolo[3,4-d]pyrimidine |
172889-26-8 | 1mg |
$ 58.00 | 2023-09-08 | ||
| TRC | A602980-5mg |
4-Amino-1-tert-butyl-3-(4-methylphenyl)pyrazolo[3,4-d]pyrimidine |
172889-26-8 | 5mg |
$ 115.00 | 2023-04-19 |
PP1 Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
172889-26-8 (PP1) Related Products
- 221243-82-9(4-Amino-1-tert-butyl-3-(1’-naphthyl)pyrazolo3,4-dpyrimidine)
- 833481-57-5(1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(4-aminophenyl)-1-(1,1-dimethylethyl)-)
- 1215573-50-4(4-Amino-1-tert-butyl-3-(2-hydroxyphenyl)-1H-pyrazolo3,4-dpyrimidine)
- 172889-27-9(pp2)
- 1027572-46-8(4-Amino-1-tert-butyl-3-(2-hydroxyphenyl)-1H-pyrazolo3,4-dpyrimidine)
- 833481-63-3(1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 1-(2-ethoxyethyl)-3-phenyl-)
- 833481-54-2(1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-(3-aminophenyl)-1-(1,1-dimethylethyl)-)
- 833481-60-0(Phenol, 3-[4-amino-1-(1,1-dimethylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-)
- 79952-00-4((+-)-11-Bromovincamine)
- 833481-69-9(Phenol, 3-[4-amino-1-(1-methylethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-)
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